Cas no 474943-59-4 (16:0-18:1 PA-d)

16:0-18:1 PA-d (1,2-dipalmitoleoyl-phosphatidic acid-d) is a deuterated phosphatidic acid (PA) derivative featuring a saturated 16:0 (palmitoyl) and a monounsaturated 18:1 (oleoyl) acyl chain. This isotopically labeled compound is valuable for metabolic and lipid signaling studies, offering enhanced detection sensitivity in mass spectrometry due to deuterium incorporation. Its defined acyl chain composition allows for precise investigation of PA-mediated processes, such as membrane dynamics, enzymatic interactions, and intracellular signaling pathways. The unsaturated 18:1 moiety contributes to fluidity, mimicking natural lipid behavior, while the deuterated backbone ensures minimal interference with biological systems. This makes it a reliable tool for tracing lipid metabolism and studying phospholipase D (PLD) activity in research applications.

16:0-18:1 PA-d structure

Product Name:16:0-18:1 PA-d

CAS No:474943-59-4

MF:C₃₇H₇₀NaO₈P

MW:728.101457118988

CID:3166318

Update Time:2025-10-07

16:0-18:1 PA-d Chemical and Physical Properties

Names and Identifiers

- 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphate (sodium salt)
- 110920
- 16:0-18:1 PA-d
- Inchi： 1S/C37H71O8P.Na/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(39)45-35(34-44-46(40,41)42)33-43-36(38)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2;/h17-18,35H,3-16,19-34H2,1-2H3,(H2,40,41,42);/q;+1/p-1/b18-17-;/t35-;/m1./s1/i2D3,4D2,6D2,8D2,10D2,12D2,14D2,16D2,19D2,21D2,23D2,25D2,27D2,29D2,31D2;
- InChI Key： PPYXMAJBOKWTQX-VYSSPCEXSA-M
- SMILES： P(=O)(O)([O-])OC[C@@H](COC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 47
Rotatable Bond Count: 37

Experimental Properties

Color/Form: 10 mg/mL (860453C-10mg)

16:0-18:1 PA-d Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

16:0-18:1 PA-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P920624-10mg	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphate (sodium salt)	474943-59-4	>99% (TLC)	10mg	￥1,755.00	2022-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026061-10mg	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphate (sodium salt),99%	474943-59-4	99%	10mg	￥2475	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026061-100mg	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphate (sodium salt),99%	474943-59-4	99%	100mg	￥17485	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026061-25mg	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphate (sodium salt),99%	474943-59-4	99%	25mg	￥4983	2024-05-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P18860-100mg	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphate (sodium salt)	474943-59-4		100mg	¥19018.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P18860-10mg	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphate (sodium salt)	474943-59-4		10mg	¥2868.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P18860-25mg	1-palmitoyl-d31-2-oleoyl-sn-glycero-3-phosphate (sodium salt)	474943-59-4		25mg	¥5418.0	2021-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	860453C-10MG	16:0-d31-18:1 PA	474943-59-4		10mg	¥2500.76	2023-11-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	860453P-10MG	16:0-d31-18:1 PA	474943-59-4		10mg	¥2621.93	2023-11-02
TRC	P161007-1mg	1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphate-d31 Sodium Salt	474943-59-4		1mg	$196.00	2023-05-17